Cas no 953991-50-9 (2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide)

• Product Name: 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide
• CAS No: 953991-50-9
• MF: C₁₆H₁₈ClN₃O₂S₂
• MW: 383.916019916534
• CID: 6076224
• PubChem ID: 16899268
• Update Time: 2025-06-08

2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide
• 2-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-propan-2-ylacetamide
• AKOS024641158
• 2-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-(propan-2-yl)acetamide
• 953991-50-9
• F2335-0766
• N-(4-chlorophenyl)-2-((4-(2-(isopropylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• Inchi： 1S/C16H18ClN3O2S2/c1-10(2)18-14(21)7-13-8-23-16(20-13)24-9-15(22)19-12-5-3-11(17)4-6-12/h3-6,8,10H,7,9H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： OETVNRNOGAOXFQ-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CC1=CSC(SCC(NC2=CC=C(Cl)C=C2)=O)=N1

Computed Properties

• Exact Mass: 383.0528969g/mol
• Monoisotopic Mass: 383.0528969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide

Chemical Compound CAS No. 953991-50-9: 2-{(4-Chlorophenyl)carbamoylmethylsulfanyl}-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide

The compound with CAS number 953991-50-9, named 2-{(4-chlorophenyl)carbamoylmethylsulfanyl}-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a thiazole ring system, a carbamoylmethylsulfanyl group attached to the thiazole moiety, and an N-(propan-2-yl)acetamide substituent. These structural features contribute to its distinct chemical reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and condensation reactions. The synthesis process involves the strategic use of reagents such as thiourea derivatives and chloroacetyl chlorides, which facilitate the formation of the thiazole ring system. The introduction of the carbamoylmethylsulfanyl group is achieved through a two-step process: first, the formation of an intermediate carbamate ester, followed by its conversion into the desired sulfide derivative via a substitution reaction. The final step involves the attachment of the N-(propan-2-yl)acetamide group, which enhances the compound's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceutical agents. Thiazole derivatives are known for their ability to modulate various cellular pathways, making them valuable candidates for drug development. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties, which could be harnessed in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to inhibit key enzymes involved in metabolic disorders suggests its potential as a therapeutic agent for conditions like diabetes and obesity.

In addition to its pharmaceutical applications, this compound has shown remarkable potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends significantly enhances their electrical conductivity and thermal stability, making them suitable for high-performance electronic devices.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemical agents in industrial processes. Moreover, its biodegradability under aerobic conditions ensures minimal environmental persistence, aligning with global sustainability goals.

From a structural perspective, the thiazole ring system serves as a versatile scaffold for further functionalization. The presence of electron-withdrawing groups such as the carbamoylmethylsulfanyl moiety enhances the compound's reactivity towards nucleophilic attacks, making it amenable to various post-synthetic modifications. This flexibility allows chemists to tailor the compound's properties for specific applications, whether in drug discovery or materials development.

The N-(propan-2-yl)acetamide substituent plays a crucial role in modulating the compound's physicochemical properties. Its bulky nature imparts steric hindrance, which can influence both the solubility and bioavailability of the molecule. This feature is particularly advantageous in drug delivery systems where controlled release is desired.

Recent collaborative efforts between academic institutions and industrial research labs have led to groundbreaking discoveries regarding this compound's interaction with biological systems. For instance, studies conducted at leading pharmaceutical companies have revealed that this compound can selectively bind to certain membrane receptors, thereby triggering specific cellular responses. These findings have opened new avenues for its application in targeted drug delivery systems.

In conclusion, CAS No. 953991-50-9, or 2-{(4-chlorophenyl)carbamoylmethylsulfanyl}-1,3-thiazol-4-yl-N-(propan-2-yl)acetamide, represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure, coupled with its promising biological and electronic properties, positions it as a key player in future advancements in medicine and materials science.